2-{[3-(1-methyl-1H-benzimidazol-2-yl)-4-oxo-3,4-dihydroquinazolin-2-yl]methyl}-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C25H17N5O3
• Molecular Weight: 435.4 g/mol
• IUPAC Name: 2-[[3-(1-methylbenzimidazol-2-yl)-4-oxoquinazolin-2-yl]methyl]isoindole-1,3-dione
• InChI: InChI=1S/C25H17N5O3/c1-28-20-13-7-6-12-19(20)27-25(28)30-21(26-18-11-5-4-10-17(18)24(30)33)14-29-22(31)15-8-2-3-9-16(15)23(29)32/h2-13H,14H2,1H3
• InChI Key: BSYWKQOHDUINAU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1N3C(=NC4=CC=CC=C4C3=O)CN5C(=O)C6=CC=CC=C6C5=O

Description

2-{[3-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-4-OXO-3,4-DIHYDROQUINAZOLIN-2-YL]METHYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE is a complex organic compound with a unique structure that combines several aromatic and heterocyclic rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[3-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-4-OXO-3,4-DIHYDROQUINAZOLIN-2-YL]METHYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE typically involves multi-step organic synthesis. The process starts with the preparation of the benzodiazole and quinazoline intermediates, followed by their coupling and subsequent cyclization to form the final product. Common reagents used in these reactions include various organic solvents, catalysts, and protective groups to ensure the desired selectivity and yield.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and reduce costs. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques to ensure the compound’s purity and consistency.

Chemical Reactions Analysis

Types of Reactions

2-{[3-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-4-OXO-3,4-DIHYDROQUINAZOLIN-2-YL]METHYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under mild conditions using reagents such as hydrogen peroxide or water radical cations.

Reduction: Reduction reactions can be performed using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzodiazole and quinazoline moieties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, inert atmospheres, and specific solvents to ensure the desired reaction pathway.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinazoline N-oxides, while reduction could produce dihydro derivatives.

Scientific Research Applications

2-{[3-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-4-OXO-3,4-DIHYDROQUINAZOLIN-2-YL]METHYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as an inhibitor of specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, such as polymers and nanocomposites, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 2-{[3-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-4-OXO-3,4-DIHYDROQUINAZOLIN-2-YL]METHYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby blocking substrate access or altering enzyme conformation. Additionally, it may interact with cellular pathways involved in signal transduction, leading to altered cellular responses .

Comparison with Similar Compounds

Similar Compounds

1,2-Cyclohexane dicarboxylic acid diisononyl ester: Used as a plasticizer in various applications.

Triazolo ring compounds: Known for their bioactive properties and used in medicinal chemistry.

Uniqueness

2-{[3-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-4-OXO-3,4-DIHYDROQUINAZOLIN-2-YL]METHYL}-2,3-DIHYDRO-1H-ISOINDOLE-1,3-DIONE is unique due to its combination of benzodiazole and quinazoline moieties, which confer distinct chemical and biological properties. This structural uniqueness makes it a valuable compound for various research and industrial applications.